4-Chlorocinnoline
Cat. No. B183215
M. Wt: 164.59 g/mol
InChI Key: IJSFFUOWXQRDMS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07531663B2
Procedure details
1 mmol (175 mg) of 1H-indole-3-carboxylic acid methyl ester, 1.1 mmol (181 mg) of 4-chloro-cinnoline and 1.2 mmol (390 mg) of Cs2CO3 are suspended in 3 ml of dry DMF. The mixture is stirred for 60 h at 80° C. under argon, allowed to cool to room temperature, and diluted with water (20 ml). Part of the product precipitates and is filtered off, the filtrate is extracted twice with ethyl acetate (20 ml portions). The combined extracts are dried over anhydrous Na2SO4 and evaporated. The residue is combined with the precipitate and purified by prep. HPLC to yield 1-(cinnolin-4-yl)-1H-indole-3-carboxylic acid methyl ester (MS molpeak 304 (M+H, electrospray ionization)) as an off-white foam after freeze-drying.
Name
Cs2CO3
Quantity
390 mg
Type
reactant
Reaction Step Three
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][O:2][C:3]([C:5]1[C:13]2[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=2)[NH:7][CH:6]=1)=[O:4].Cl[C:15]1[C:24]2[C:19](=[CH:20][CH:21]=[CH:22][CH:23]=2)[N:18]=[N:17][CH:16]=1.C([O-])([O-])=O.[Cs+].[Cs+]>CN(C=O)C.O>[CH3:1][O:2][C:3]([C:5]1[C:13]2[C:8](=[CH:9][CH:10]=[CH:11][CH:12]=2)[N:7]([C:15]2[C:24]3[C:19](=[CH:20][CH:21]=[CH:22][CH:23]=3)[N:18]=[N:17][CH:16]=2)[CH:6]=1)=[O:4] |f:2.3.4|
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Inputs
Step One
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Name
|
|
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Quantity
|
175 mg
|
|
Type
|
reactant
|
|
Smiles
|
COC(=O)C1=CNC2=CC=CC=C12
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Step Two
|
Name
|
|
|
Quantity
|
181 mg
|
|
Type
|
reactant
|
|
Smiles
|
ClC1=CN=NC2=CC=CC=C12
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Step Three
|
Name
|
Cs2CO3
|
|
Quantity
|
390 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(=O)([O-])[O-].[Cs+].[Cs+]
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Step Four
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Name
|
|
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Quantity
|
3 mL
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
|
Step Five
|
Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
80 °C
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Stirring
|
Type
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CUSTOM
|
|
Details
|
The mixture is stirred for 60 h at 80° C. under argon
|
|
Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to cool to room temperature
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Part of the product precipitates
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
is filtered off
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EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the filtrate is extracted twice with ethyl acetate (20 ml portions)
|
DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
|
|
Details
|
The combined extracts are dried over anhydrous Na2SO4
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
evaporated
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
purified by prep
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Outcomes
Product
Details
Reaction Time |
60 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)C1=CN(C2=CC=CC=C12)C1=CN=NC2=CC=CC=C12
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Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
